3-methoxy-N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)benzamide

• IUPAC Name: 3-methoxy-N-[2-(4-methylpiperazin-1-yl)-2-thiophen-3-ylethyl]benzamide
• InChI: InChI=1S/C19H25N3O2S/c1-21-7-9-22(10-8-21)18(16-6-11-25-14-16)13-20-19(23)15-4-3-5-17(12-15)24-2/h3-6,11-12,14,18H,7-10,13H2,1-2H3,(H,20,23)
• InChI Key: NOHDHRWXDWVCNI-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)C2=CC(=CC=C2)OC)C3=CSC=C3
• Molecular Formula: C19H25N3O2S
• Molecular Weight: 359.5 g/mol
• CAS No.: 946199-19-5

Description

3-methoxy-N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)benzamide, also known as MTEB, is a small molecule that has been synthesized and studied for its potential use in scientific research. MTEB belongs to the class of compounds known as benzamides, which have been shown to have a variety of biological activities.

Scientific Research Applications

Arylpiperazine Derivatives as Serotonin Ligands

Arylpiperazine derivatives have been investigated for their affinity towards 5-HT1A serotonin receptors. Compounds with specific substitutions, such as a benzamido group at a distance from the piperazine position, have shown high affinity for these receptors. Such derivatives could be significant in the development of agents targeting serotonin receptors for various neurological conditions (Glennon, Naiman, Lyon, & Titeler, 1988).

Heterocyclic Compound Synthesis

Heterocyclic compounds incorporating elements such as thiophene and piperazine have been synthesized for potential therapeutic applications, including anti-inflammatory activities. Such compounds demonstrate the diverse chemical reactivity and potential pharmacological profiles of structurally similar compounds (Annapurna & Jalapathi, 2014).

Dual Action Antidepressants

Benzo[b]thiophene derivatives have been developed to act as dual antidepressant drugs by targeting both the 5-HT1A receptors and serotonin transporter. This dual mechanism could provide a new approach to antidepressant therapy, highlighting the potential of structurally complex compounds in addressing multifaceted disorders (Orus et al., 2002).

Neuroleptic Activity of Benzamides

Benzamides with modifications in their structure have been explored for their neuroleptic activity, providing insights into the structural requirements for potential antipsychotic drugs. Such studies are crucial in designing compounds with improved efficacy and reduced side effects for the treatment of psychosis (Iwanami et al., 1981).

Antifungal Agents

Benzamidine derivatives, specifically 4-(4-phenylpiperazine-1-yl)benzamidines, have been synthesized and evaluated for their antifungal activity, particularly against Pneumocystis carinii. This research area opens up possibilities for the development of new antifungal treatments, underlining the importance of chemical diversity in drug discovery (Laurent et al., 2010).

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit the anaplastic lymphoma kinase (alk) . ALK is a receptor tyrosine kinase that plays a crucial role in the development of the brain and exerts its effects on specific neurons in the nervous system .

Mode of Action

Compounds with similar structures have been found to inhibit alk by binding to the inactive alk tyrosine kinase domain . This binding prevents the activation of the kinase and subsequent downstream signaling .

Biochemical Pathways

Inhibition of alk can affect several signaling pathways, including the jak/stat, pi3k/akt, and ras/erk pathways . These pathways are involved in cell cycle regulation, survival, and proliferation .

Pharmacokinetics

Similar compounds have been found to have good bioavailability and are metabolized by the liver .

Result of Action

Inhibition of alk can lead to decreased proliferation and induced apoptosis in alk-dependent cancer cells .

Action Environment

Factors such as ph, temperature, and the presence of other compounds can potentially affect the stability and efficacy of similar compounds .